Cas no 862208-97-7 (2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 862208-97-7
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 6571928
• Update Time: 2025-10-23

2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1,2-dihydro-2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-

• Inchi： 1S/C21H18N2O6/c1-12-6-7-16-15(10-12)19(25)17-18(13-4-2-5-14(11-13)23(27)28)22(8-3-9-24)21(26)20(17)29-16/h2,4-7,10-11,18,24H,3,8-9H2,1H3
• InChI Key： DMISVWJYILQPDD-UHFFFAOYSA-N
• SMILES： N1(CCCO)C(C2=CC=CC([N+]([O-])=O)=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 659.4±55.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione (CAS No. 862208-97-7)

2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the chromeno[2,3-cpyrrole] scaffold, which is a fused heterocyclic system combining a chromene and a cpyrrole ring. The presence of multiple functional groups, including a 3-hydroxypropyl side chain, a 7-methyl substituent, and a 1-(3-nitrophenyl) moiety, contributes to its unique chemical properties and potential biological activities.

The compound with the CAS number 862208-97-7 has been extensively studied for its pharmacological potential. Chromeno[2,3-cpyrrole] derivatives are known for their diverse biological effects, ranging from anti-inflammatory and antioxidant properties to anticancer and antimicrobial activities. The 3-hydroxypropyl group introduces a hydrophilic character to the molecule, enhancing its solubility in aqueous media, which is crucial for drug formulation and delivery. Additionally, the 7-methyl substituent may influence the electronic distribution of the molecule, affecting its reactivity and interaction with biological targets.

The 1-(3-nitrophenyl) group is particularly noteworthy as nitroaromatic compounds have been widely explored in medicinal chemistry due to their ability to modulate various enzymatic pathways. In recent years, nitroaromatic derivatives have shown promise in the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The nitro group can undergo reduction to form amine derivatives, which can alter the pharmacokinetic profile of the compound and potentially enhance its bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets with high accuracy. Molecular docking studies have suggested that 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione may interact with enzymes involved in inflammation and oxidative stress pathways. These interactions could lead to novel therapeutic applications for conditions such as rheumatoid arthritis and neurodegenerative diseases.

In vitro studies have demonstrated that this compound exhibits significant antioxidant activity by scavenging reactive oxygen species (ROS). The hydroxypropyl group may play a critical role in this mechanism by stabilizing free radicals through hydrogen bonding interactions. Furthermore, the presence of both chromene and cpyrrole moieties provides a scaffold that can be further modified to enhance specific biological activities. For instance, structural analogs with different substituents on the nitrophenyl group have shown varying degrees of efficacy in inhibiting pro-inflammatory cytokines.

The synthesis of 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The introduction of the 3-hydroxypropyl group is typically achieved through nucleophilic addition reactions or etherification processes. Similarly, the 7-methyl substituent can be incorporated via Friedel-Crafts alkylation or other electrophilic aromatic substitution methods.

The significance of this compound lies not only in its structural complexity but also in its potential therapeutic applications. Current research is focused on optimizing its pharmacokinetic properties to improve oral bioavailability and reduce metabolic clearance. Additionally, efforts are underway to evaluate its safety profile through preclinical toxicity studies. These studies are essential for determining whether this molecule can progress to clinical trials for human use.

One of the most exciting aspects of studying 2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione is its potential as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies researchers can modify specific functional groups to enhance desired biological effects while minimizing adverse side effects. For example replacing the nitro group with an amine or carboxylic acid derivative could alter its pharmacological profile significantly.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets of bioactive compounds can quickly screen thousands of molecules for their potential interactions with specific targets. This approach has already led to several breakthroughs in identifying novel therapeutic agents for various diseases.

In conclusion,2-(3-hydroxypropyl)-7-methyl-1-(3-nitrophenyl)-1H 2 H 9 H -chromeno [ 23 -cpyrrole ] - 39 -dione (CAS No . 86 2208 -97 -7 ) represents an intriguing example of how complex molecular architectures can yield compounds with significant biological activity . Its unique combination of functional groups makes it a valuable scaffold for further medicinal chemistry exploration . As research continues into its pharmacological properties , this molecule holds promise for contributing novel treatments across multiple therapeutic areas .